![molecular formula C8H8N2OS B134749 3,6-Dimethylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde CAS No. 130182-30-8](/img/structure/B134749.png)
3,6-Dimethylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde
Overview
Description
3,6-Dimethylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde (DMT) is a synthetic chemical compound that has been widely studied in the scientific community due to its potential applications in the fields of biochemistry and physiology. DMT is a heterocyclic aldehyde, which is a type of organic compound composed of a ring of atoms with a carbon-oxygen double bond at one end. DMT has been found to have a range of biochemical and physiological effects, which make it an attractive target for further research.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research has demonstrated that compounds related to "3,6-Dimethylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde" serve as key intermediates in the synthesis of various heterocyclic compounds. For instance, imidazopyridines, which are important in medicinal chemistry, can be synthesized from aminoimidazolecarbaldehydes, showcasing the versatility of these compounds in constructing complex molecular architectures (Perandones & Soto, 1997).
Anticancer Research
Derivatives of imidazo[2,1-b]thiazoles, closely related to "this compound," have been explored for their anticancer properties. Some hydrazone derivatives of imidazo[2,1-b][1,3,4]thiadiazoles have shown promising cytotoxic activity against cancer cell lines, highlighting the potential of these compounds in cancer research (Terzioğlu & Gürsoy, 2003).
Electrophilic Substitution Reactions
Studies on imidazo[2,1-b]thiazoles, which share a core structure with "this compound," have provided insights into their reactivity, particularly in electrophilic substitution reactions. These reactions are fundamental in organic synthesis, enabling the functionalization of these heterocycles for further applications (O'daly et al., 1991).
Novel Synthesis Methods
Innovative synthetic routes have been developed to construct complex heterocyclic systems from simple precursors like imidazo[2,1-b]thiazole derivatives. These methods expand the toolbox for synthesizing bioactive molecules and materials with potential technological applications (Okumura et al., 1998).
Safety and Hazards
Mechanism of Action
Target of Action
Similar imidazothiazole derivatives have been reported to stimulate the human constitutive androstane receptor (car) nuclear translocation .
Mode of Action
Based on the reported activity of similar compounds, it may interact with its targets and induce changes at the molecular level .
Result of Action
Similar compounds have shown activity against certain microorganisms .
properties
IUPAC Name |
3,6-dimethylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2OS/c1-5-4-12-8-9-6(2)7(3-11)10(5)8/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQFFVLCBWVWJTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC2=NC(=C(N12)C=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30382902 | |
Record name | 3,6-Dimethylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30382902 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
130182-30-8 | |
Record name | 3,6-Dimethylimidazo[2,1-b]thiazole-5-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=130182-30-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,6-Dimethylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30382902 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,6-dimethylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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